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Compound of Interest

Compound Name: Vinylmagnesium bromide

Cat. No.: B159207 Get Quote

Essential Safety and Handling Guide for
Vinylmagnesium Bromide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Vinylmagnesium bromide. It is intended for researchers,

scientists, and professionals in drug development who work with this highly reactive Grignard

reagent.

Hazard Identification and Chemical Properties
Vinylmagnesium bromide is a highly reactive, flammable, and corrosive organometallic

compound.[1][2] It reacts violently with water and is sensitive to air and light.[3][4] It is typically

supplied as a solution in a solvent like tetrahydrofuran (THF), which is also highly flammable

and can form explosive peroxides.[2][3][4]

Summary of Chemical and Safety Data:
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Property Data Citations

Chemical Name Vinylmagnesium bromide [5]

CAS Number 1826-67-1 [2]

Molecular Formula C₂H₃BrMg [4]

Molecular Weight 131.27 g/mol [4]

Appearance
Gray to brown-black liquid

solution
[2][3]

Primary Hazards

Highly flammable, Water-

reactive (liberates flammable

gases), Corrosive (causes

severe skin and eye burns), Air

and light sensitive

[2][3][6]

Solvent
Typically Tetrahydrofuran

(THF)
[2][4]

NFPA 704 Rating

Health: 3, Flammability: 3,

Instability: 2, Special: W

(Water-reactive)

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Vinylmagnesium bromide to mitigate

its significant hazards.

Required Personal Protective Equipment:
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Body Part Required PPE Citations

Eye/Face

Chemical safety goggles that

are tightly sealed and a full-

face shield must be worn to

protect against splashes and

burns.

[1][3]

Hands

Impervious gloves are

required. Butyl rubber or nitrile

rubber gloves are

recommended. Always inspect

gloves for integrity before use.

[1]

Body

A flame-retardant lab coat

must be worn over personal

clothing. An apron made of a

chemically resistant material is

also recommended.

[1][3]

Respiratory

All handling must be

performed in a certified

chemical fume hood.[3] If there

is a risk of exceeding exposure

limits, a NIOSH/MSHA

approved respirator should be

used.[3][7]

Experimental Protocol: Safe Handling of
Vinylmagnesium Bromide
Adherence to a strict, step-by-step protocol is crucial for the safe handling of this reagent.

Step 1: Pre-Operational Safety Checks

Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly and the

sash is at the appropriate height.
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Inert Atmosphere: Prepare an inert atmosphere (Nitrogen or Argon) for the reaction setup.

Vinylmagnesium bromide is air-sensitive.[4]

Clear Workspace: Keep the work area clear of all incompatible materials, especially water,

alcohols, and other protic solvents.[8]

Emergency Equipment: Confirm that a Class D fire extinguisher (for flammable metals),

safety shower, and eyewash station are immediately accessible.[1][3] Do NOT use water-

based extinguishers.[3]

Grounding: Ensure all equipment is properly grounded to prevent static discharge, which can

ignite flammable vapors.[3][8]

Step 2: Handling and Dispensing

Don PPE: Put on all required PPE as detailed in the table above.

Inert Gas Blanket: Before opening, ensure the reagent bottle is under a positive pressure of

an inert gas if possible.

Transferring the Reagent: Use a syringe or cannula that has been purged with inert gas to

transfer the Vinylmagnesium bromide solution. All glassware used must be flame-dried or

oven-dried to ensure it is free of moisture.[1]

Controlled Addition: Add the reagent to the reaction mixture slowly and in a controlled

manner to manage any exothermic reaction.[1]

Step 3: Post-Handling and Storage

Secure Container: Tightly seal the reagent bottle under an inert atmosphere.

Proper Storage: Store the container in a cool, dry, and well-ventilated area designated for

flammable and water-reactive materials.[1][3] The storage area should be separate from

oxidizing agents and acids.[8]

Peroxide Check: Containers should be dated upon opening and periodically tested for the

presence of peroxides, as the THF solvent can form them.[3][8] If crystals are observed, this
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could indicate dangerous peroxide formation; do not move the container and seek

professional assistance.[3][8]

Decontamination: Decontaminate any equipment that came into contact with the reagent

following established laboratory procedures.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

[6]

Emergency and Disposal Plan
Spill Response Protocol:

Evacuate: Immediately alert personnel in the vicinity and evacuate the area if the spill is

large.

Isolate: Isolate the spill area and remove all sources of ignition.[3][6]

Containment: Do NOT use water.[3] Cover the spill with an inert absorbent material such as

dry sand, vermiculite, or clay.[3][6]

Collection: Use non-sparking tools to carefully collect the absorbed material into a

designated, labeled container for hazardous waste.[6]

Ventilation: Ensure the area is well-ventilated.

Waste Disposal Plan:

Quenching Unused Reagent: Unused or excess Vinylmagnesium bromide must be

quenched carefully. This is a hazardous procedure that should only be performed by trained

personnel. A common method involves the slow, controlled addition of the Grignard reagent

to a stirred, cooled solution of a less reactive solvent like isopropanol, followed by a more

reactive one like ethanol, and finally, very carefully, water.

Hazardous Waste Stream: All waste material, including quenched reagent and contaminated

absorbents, must be disposed of as hazardous waste.[6] Follow all local, state, and federal

regulations for hazardous waste disposal.[3]
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove contaminated clothing.[6] If water-reactive products are

on the skin, they should be covered with a light oil.[3] Otherwise, flush the skin with plenty of

water. Seek medical attention if irritation persists.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1][3]

Visual Workflow for Safe Handling
The following diagram outlines the critical steps and decision points for the safe handling of

Vinylmagnesium bromide.
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Pre-Operational Checks Personal Protective Equipment Core Procedure Post-Handling

Step 1: Preparation

Step 2: Don PPE

Step 3: Reagent Handling
(Inert Atmosphere)

Step 4: Storage & Cleanup

Emergency Occurs?
(Spill, Fire, Exposure)

Monitor Continuously

Procedure Complete

Verify Fume Hood

Check Emergency Equipment
(Class D Extinguisher)

Setup Inert Atmosphere

Ground Equipment

Goggles & Face Shield

Impervious Gloves

Flame-Retardant Coat

Transfer Reagent
(Dry Syringe/Cannula)

Controlled Addition to Reaction

Secure & Store Reagent

Decontaminate Glassware

Dispose of Waste

No

Follow Emergency Protocols
(Spill/First Aid)

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling of Vinylmagnesium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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